Cas no 306935-82-0 (4-Chloro-2,5-dimethoxyphenyl Isothiocyanate)

• Product Name: 4-Chloro-2,5-dimethoxyphenyl Isothiocyanate
• CAS No: 306935-82-0
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• MDL: MFCD00046809
• CID: 300151
• PubChem ID: 2735728
• Update Time: 2025-08-05

4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-isothiocyanato-2,5-dimethoxy-
• 1-Chloro-4-isothiocyanato-2,5-dimethoxybenzene
• 4-CHLORO-2,5-DIMETHOXYPHENYL ISOTHIOCYANATE
• SY081407
• 7-[3-[[2-(3,5-dihydroxyphenyl)-2-hydroxyethyl]amino]propyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dionemonohydrochloride
• AKOS000211797
• AS-9310
• 1-chloro-2,5-dimethoxy-4-isothiocyanatobenzene
• MFCD00046809
• SCHEMBL1021099
• DTXSID90370906
• A820530
• 1-chloranyl-4-isothiocyanato-2,5-dimethoxy-benzene
• FT-0618001
• 306935-82-0
• 4-Chloro-2,5-dimethoxyphenyl Isothiocyanate

• MDL： MFCD00046809
• Inchi： 1S/C9H8ClNO2S/c1-12-8-4-7(11-5-14)9(13-2)3-6(8)10/h3-4H,1-2H3
• InChI Key： BQNKXQJYPPPUCN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)N=C=S)OC

Computed Properties

• Exact Mass: 228.99600
• Monoisotopic Mass: 228.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.25
• Melting Point: 84 °C
• Boiling Point: 359.7°Cat760mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.556
• PSA: 62.91000
• LogP: 3.09150

4-Chloro-2,5-dimethoxyphenyl Isothiocyanate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT